![molecular formula C12H18N4O3 B5486840 4-[4-(1H-pyrazol-4-yl)butanoyl]piperazine-2-carboxylic acid](/img/structure/B5486840.png)
4-[4-(1H-pyrazol-4-yl)butanoyl]piperazine-2-carboxylic acid
Overview
Description
“4-(1H-Pyrazol-4-yl)butanoic acid” is a chemical compound with the empirical formula C7H10N2O2 and a molecular weight of 154.17 . It is a solid substance .
Synthesis Analysis
While specific synthesis methods for “4-[4-(1H-pyrazol-4-yl)butanoyl]piperazine-2-carboxylic acid” were not found, “4-Pyrazolecarboxylic acid” is used for the synthesis of isoxazole-4-carboxylic acid derivatives and isoxazole-3,5-dicarboxamides .Molecular Structure Analysis
The InChI code for “4-(1H-Pyrazol-4-yl)butanoic acid” is 1S/C7H10N2O2/c10-7(11)3-1-2-6-4-8-9-5-6/h4-5H,1-3H2,(H,8,9)(H,10,11) and the SMILES string is O=C(O)CCCC1=CNN=C1 .Physical And Chemical Properties Analysis
“4-(1H-Pyrazol-4-yl)butanoic acid” is a solid substance . It has a molecular weight of 154.17 .Properties
IUPAC Name |
4-[4-(1H-pyrazol-4-yl)butanoyl]piperazine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O3/c17-11(3-1-2-9-6-14-15-7-9)16-5-4-13-10(8-16)12(18)19/h6-7,10,13H,1-5,8H2,(H,14,15)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZQWYYUAPQAVND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(N1)C(=O)O)C(=O)CCCC2=CNN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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